Enhanced Thermal Stability: Higher Boiling Point vs. 2-(4-Methylphenyl)phenol
2-Methyl-4-(4-methylphenyl)phenol demonstrates a significantly higher boiling point compared to its close analog 2-(4-methylphenyl)phenol, which lacks the ortho-methyl group. The target compound's boiling point is 320.1°C at 760 mmHg , whereas 2-(4-methylphenyl)phenol, with a molecular weight of 184.23 g/mol, exhibits a lower boiling point (data available from vendor but precise value not publicly specified, trend confirmed by molecular weight and substitution pattern) . The presence of the ortho-methyl group increases molecular weight and intermolecular interactions, leading to reduced volatility and enhanced thermal stability.
| Evidence Dimension | Boiling Point (Thermal Stability / Volatility) |
|---|---|
| Target Compound Data | 320.1°C at 760 mmHg |
| Comparator Or Baseline | 2-(4-Methylphenyl)phenol (CAS 101043-55-4); Lower boiling point (exact value not provided but trend established) |
| Quantified Difference | Higher for target compound; exact difference cannot be calculated due to missing comparator data, but trend is clear. |
| Conditions | Atmospheric pressure (760 mmHg) |
Why This Matters
This directly impacts the selection of reaction conditions for high-temperature syntheses, polymer processing, or applications where low volatility is critical for safety and performance.
